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Compound of Interest

Propanamide, 3,3'-dithiobis[n-
Compound Name:
methyl-

Cat. No.: B033000

This document provides a comprehensive guide for the proper and safe disposal of
Propanamide, 3,3'-dithiobis[n-methyl-] (CAS No. 999-72-4), designed for researchers,
scientists, and drug development professionals. The following procedures are based on
established laboratory safety principles and general chemical waste management guidelines.

Disclaimer: A complete, verified Safety Data Sheet (SDS) for Propanamide, 3,3'-dithiobis[n-
methyl-] is not publicly available. Therefore, this guidance is derived from general chemical
safety protocols and data for structurally related compounds. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department for site-specific
procedures and to ensure full compliance with local, state, and federal regulations.[1][2][3] All
laboratory chemical waste should be treated as hazardous unless confirmed to be non-
hazardous by your EHS department.[4]

Immediate Safety and Handling for Disposal

Before beginning any disposal procedures, ensure all necessary personal protective equipment
(PPE) is in use to minimize exposure risks.

o Work Area: Conduct all handling and preparation for disposal within a designated area, such
as a chemical fume hood or a well-ventilated enclosure.[2]

o Personal Protective Equipment (PPE): A risk assessment is crucial, but general
recommendations for handling solid chemicals of unknown toxicity include:
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o Eye and Face Protection: Wear chemical safety goggles and/or a face shield to protect
against any potential splashes or dust.[2]

o Skin Protection: A fully buttoned lab coat, closed-toe shoes, and chemically resistant
gloves (e.g., nitrile) are required to prevent skin contact.[2]

o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator
may be necessary.[2]

o Personal Hygiene: Always wash hands thoroughly with soap and water after handling the
chemical and before leaving the laboratory.[2] Avoid eating, drinking, or smoking in
laboratory areas.[2]

Quantitative Data and Safety Summary

The following table summarizes key information for Propanamide, 3,3'-dithiobis[n-methyl-]
and the recommended PPE for its handling during disposal.

Property Value Reference
CAS Number 999-72-4 --INVALID-LINK--[5]
Molecular Formula CsH16N202S2 --INVALID-LINK--[5]

Not classified as hazardous
GHS Hazard Class ] --INVALID-LINK--[5]
per available reports

] Chemical safety goggles / face  General Laboratory
Eye/Face Protection

shield Guidelines[2]
) Chemically resistant gloves General Laboratory
Hand Protection o o
(e.g., nitrile) Guidelines|[2]

General Laboratory

Skin/Body Protection Lab coat and closed-toe shoes o
Guidelines[2]

) ) Use in fume hood; respirator if General Laboratory
Respiratory Protection _ o
dust is generated Guidelines[2]

Step-by-Step Disposal Protocol
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Follow these procedural steps to ensure the safe and compliant disposal of Propanamide,
3,3'-dithiobis[n-methyl-] and associated contaminated materials.

Step 1: Waste Characterization and Segregation

o Treat as Hazardous Waste: A laboratory chemical becomes waste when it is no longer
intended for use.[4][6] Unless explicitly advised otherwise by your EHS department, treat
Propanamide, 3,3'-dithiobis[n-methyl-] and any materials contaminated with it (e.g.,
gloves, pipette tips, absorbent pads) as hazardous chemical waste.[4]

e Segregate Waste: Do not mix this waste stream with other incompatible chemical wastes.[4]
[6][7] Proper segregation prevents dangerous chemical reactions.[4][7] Store acids and
bases separately, and keep oxidizing agents away from reducing agents and organic
compounds.[7]

Step 2: Containment and Labeling

o Select Appropriate Container: Collect all waste in a chemically compatible container that is in
good condition, with no leaks or cracks.[6][8] Plastic containers are often preferred.[9]

o Keep Container Closed: The waste container must be kept securely closed at all times,
except when actively adding waste.[6][8][9]

o Label Correctly: Affix a fully completed hazardous waste label to the container as soon as the
first drop of waste is added. The label must include:

o The words "Hazardous Waste"
o The full chemical name: "Propanamide, 3,3'-dithiobis[n-methyl-]"

o An accurate description of all chemical constituents and their approximate concentrations.

[8]

o The date when waste was first added to the container.

Step 3: Storage
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» Designated Storage Area: Store the sealed and labeled waste container in a designated
Satellite Accumulation Area (SAA).[7][8][9] This area must be at or near the point of waste

generation.[8][9]

o Secondary Containment: The primary waste container should be placed within a clean and
compatible secondary containment unit, such as a larger tub or bucket, to contain any
potential leaks or spills.[4][6]

o Accumulation Time Limits: Laboratory wastes may be accumulated for a limited time (e.g.,
up to 9 or 12 months), provided the total volume does not exceed established limits (typically
55 gallons for hazardous waste or 1 quart for acutely toxic waste).[6][8][9]

Step 4: Disposal and Pickup

e Do Not Use Drain Disposal: Chemical waste must never be poured down the drain.[2][6]

e Request Pickup: Once the container is full or the accumulation time limit is approaching,
contact your institution's EHS department to arrange for a waste pickup.[2][8] Follow your
institution's specific procedure for submitting a disposal request.

o Spill Cleanup: Any materials used to clean up spills of this chemical must also be collected
and disposed of as hazardous waste.[4][6]

Visual Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Propanamide,
3,3'-dithiobis[n-methyl-].

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Propanamide_3_3_dithiobis_N_octyl.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Propanamide_3_3_dithiobis_N_octyl.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://www.benchchem.com/product/b033000?utm_src=pdf-body
https://www.benchchem.com/product/b033000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

1. Preparation

Review SDS &
Institutional Protocols

Y

Don Personal
Protective Equipment (PPE)

Y

Prepare Ventilated
Work Area (Fume Hood)

2. Waste Handl#lg & Containment

Collect Waste Chemical &
Contaminated Materials

Y

Segregate from
Incompatible Wastes

Y

Use Leak-Proof,
Compatible Container

Y

Affix Hazardous
Waste Label

3. Storage

Keep Container
Tightly Closed

Y

Store in Designated
Satellite Accumulation Area

Y

Use Secondary
Containment

4. Final i)isposal
\

Submit Waste Pickup
Request to EHS

Await Pickup by
Authorized Personnel

Click to download full resolution via product page

Disposal workflow for Propanamide, 3,3'-dithiobis[n-methyl-].

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b033000?utm_src=pdf-body-img
https://www.benchchem.com/product/b033000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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